Cas no 1384428-84-5 (tert-butyl N-(3,3,3-trifluoropropyl)carbamate)

• Product Name: tert-butyl N-(3,3,3-trifluoropropyl)carbamate
• CAS No: 1384428-84-5
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• CID: 4595867
• PubChem ID: 65142651
• Update Time: 2025-11-01

tert-butyl N-(3,3,3-trifluoropropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3,3,3-trifluoropropyl)carbamate
• (3,3,3-Trifluoro-propyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C8H14F3NO2/c1-7(2,3)14-6(13)12-5-4-8(9,10)11/h4-5H2,1-3H3,(H,12,13)
• InChI Key： GCJVFCJZMWUURS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(F)(F)F

Additional information on tert-butyl N-(3,3,3-trifluoropropyl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(3,3,3-Trifluoropropyl)carbamate (CAS: 1384428-84-5)

The compound tert-butyl N-(3,3,3-trifluoropropyl)carbamate (CAS: 1384428-84-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest developments related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic relevance.

Recent studies have highlighted the role of tert-butyl N-(3,3,3-trifluoropropyl)carbamate as a versatile intermediate in the synthesis of fluorinated bioactive molecules. Fluorination is a critical strategy in medicinal chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of drug candidates. The trifluoropropyl moiety in this compound offers distinct advantages for the design of novel therapeutics targeting enzymes and receptors with high specificity.

One of the key breakthroughs in the synthesis of this compound involves the optimization of carbamate protection strategies under mild conditions. Researchers have reported improved yields and selectivity using palladium-catalyzed reactions or microwave-assisted techniques, which reduce side reactions and enhance scalability. These advancements are particularly relevant for industrial applications where cost-effective and efficient production is paramount.

In terms of biological applications, tert-butyl N-(3,3,3-trifluoropropyl)carbamate has been investigated as a precursor for protease inhibitors and kinase modulators. For instance, derivatives of this compound have shown promising activity against SARS-CoV-2 main protease (M^pro) in computational and in vitro studies, suggesting its potential utility in antiviral drug development. Additionally, its incorporation into peptidomimetics has demonstrated enhanced stability against enzymatic degradation, making it a valuable scaffold for peptide-based therapeutics.

Further mechanistic studies have explored the compound's interactions with biological targets using X-ray crystallography and molecular dynamics simulations. These analyses reveal that the trifluoropropyl group induces conformational changes in target proteins, leading to improved binding kinetics. Such insights are instrumental in rational drug design, enabling the development of next-generation therapeutics with reduced off-target effects.

Despite these advancements, challenges remain in the large-scale production and functionalization of tert-butyl N-(3,3,3-trifluoropropyl)carbamate. Issues such as regioselectivity in further derivatization and the environmental impact of fluorinated byproducts necessitate ongoing research. Recent efforts have focused on green chemistry approaches, including catalytic fluorination and solvent-free reactions, to address these concerns.

In conclusion, tert-butyl N-(3,3,3-trifluoropropyl)carbamate (CAS: 1384428-84-5) represents a pivotal building block in modern medicinal chemistry. Its applications span from antiviral agents to enzyme inhibitors, underpinned by innovative synthetic methodologies and deepening mechanistic understanding. Future research directions may include exploring its utility in targeted drug delivery systems and expanding its repertoire in asymmetric synthesis. This compound exemplifies the synergy between chemical innovation and biological discovery, offering a robust platform for addressing unmet medical needs.